Cas no 59022-69-4 (1H-Indole-3-acetylchloride, 7-methyl-a-oxo-)

1H-Indole-3-acetylchloride, 7-methyl-a-oxo- structure
59022-69-4 structure
Product Name:1H-Indole-3-acetylchloride, 7-methyl-a-oxo-
CAS No:59022-69-4
MF:C11H8ClNO2
MW:221.639721870422
CID:366759
PubChem ID:12297098
Update Time:2025-04-19

1H-Indole-3-acetylchloride, 7-methyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetylchloride, 7-methyl-a-oxo-
    • 2-(7-methyl-1H-indol-3-yl)-2-oxoacetyl chloride
    • (7-Methylindole)-3-glyoxylylchloride
    • 1H-Indole-3-acetylchloride,7-methyl-a-oxo
    • 2-(7-methyl-1H-indol-3-yl)-2-oxidanylidene-ethanoyl chloride
    • 2-(7-methyl-1H-indol-3-yl)-2-oxo-acetyl chloride
    • A832114
    • DTXSID40485736
    • 59022-69-4
    • MDL: MFCD10565810
    • Inchi: 1S/C11H8ClNO2/c1-6-3-2-4-7-8(5-13-9(6)7)10(14)11(12)15/h2-5,13H,1H3
    • InChI Key: GKWQILOPRWVNTD-UHFFFAOYSA-N
    • SMILES: ClC(C(C1=CNC2C(C)=CC=CC=21)=O)=O

Computed Properties

  • Exact Mass: 221.02400
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • PSA: 49.93000
  • LogP: 2.42440
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